Cas no 1803589-02-7 (methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate)

• Product Name: methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate
• CAS No: 1803589-02-7
• MF: C₁₁H₁₃BrN₂O₄
• MW: 317.135922193527
• CID: 4616652
• PubChem ID: 91647493
• Update Time: 2025-06-20

methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(5-bromo-2-nitrophenyl)-2-methyl-, methyl ester
• methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate

• Inchi： 1S/C11H13BrN2O4/c1-11(2,10(15)18-3)13-8-6-7(12)4-5-9(8)14(16)17/h4-6,13H,1-3H3
• SMILES： C(OC)(=O)[C@](C)(C)NC1=CC(Br)=CC=C1[N+]([O-])=O

Additional information on methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate

Introduction to Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate (CAS No. 1803589-02-7)

Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate, a compound with the chemical identifier CAS No. 1803589-02-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a 5-bromo-2-nitrophenyl moiety and an amino group, make it a promising candidate for further investigation in various therapeutic areas.

The synthesis and characterization of Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification, which are critical for constructing the desired molecular framework. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the compound.

One of the most compelling aspects of Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate is its potential role in the development of novel therapeutic agents. The 5-bromo-2-nitrophenyl group is known for its ability to interact with biological targets in a specific manner, making it a valuable scaffold for designing molecules with enhanced pharmacological properties. Additionally, the presence of an amino group provides a site for further functionalization, allowing chemists to tailor the compound's behavior for specific applications.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. These molecules have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in inflammation, cancer, and neurodegenerative diseases. Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate is no exception and has been investigated for its potential anti-inflammatory and anticancer effects. Preliminary studies suggest that this compound may interfere with critical signaling pathways that drive disease progression, offering a new avenue for therapeutic intervention.

The chemical properties of Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate also make it an attractive candidate for further research in medicinal chemistry. The molecule exhibits moderate solubility in organic solvents, which facilitates its use in various synthetic protocols. Furthermore, its stability under standard storage conditions ensures that it can be reliably handled and utilized in laboratory settings without degradation.

From a research perspective, Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate serves as a valuable tool for understanding the structure-activity relationships (SAR) in drug design. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological activity. This information is crucial for developing more effective and targeted therapeutics.

The synthesis of Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and employing sustainable methodologies, chemists can ensure that the production of this compound is both efficient and environmentally friendly.

In conclusion, Methyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.